Cas no 2172546-92-6 (2-cyclopentyloxolane-2-carbaldehyde)

• Product Name: 2-cyclopentyloxolane-2-carbaldehyde
• CAS No: 2172546-92-6
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 5995914
• PubChem ID: 165590703
• Update Time: 2025-10-30

2-cyclopentyloxolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyloxolane-2-carbaldehyde
• 2172546-92-6
• EN300-1620100

• Inchi： 1S/C10H16O2/c11-8-10(6-3-7-12-10)9-4-1-2-5-9/h8-9H,1-7H2
• InChI Key： JFRBJQFDOPCJHZ-UHFFFAOYSA-N
• SMILES： O1CCCC1(C=O)C1CCCC1

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-cyclopentyloxolane-2-carbaldehyde

Professional Introduction to 2-cyclopentyloxolane-2-carbaldehyde (CAS No. 2172546-92-6)

2-cyclopentyloxolane-2-carbaldehyde, with the chemical formula C10H14O2, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number 2172546-92-6, has garnered attention due to its unique structural properties and potential applications in the synthesis of bioactive molecules. The presence of both a cyclopentyl group and an aldehyde functionality makes it a versatile intermediate in various chemical transformations.

The structure of 2-cyclopentyloxolane-2-carbaldehyde features a cyclopentane ring substituted with an oxygen atom and an aldehyde group at the 2-position. This configuration allows for diverse chemical reactions, including oxidation, reduction, and condensation reactions, which are crucial in the development of pharmaceuticals and agrochemicals. The compound's stability under various conditions makes it a valuable building block for synthetic chemists.

In recent years, the application of 2-cyclopentyloxolane-2-carbaldehyde has been explored in the synthesis of novel therapeutic agents. Its aldehyde group serves as a reactive site for forming Schiff bases, which have shown promise in treating various diseases, including cancer and infectious disorders. Additionally, the cyclopentyl moiety enhances the lipophilicity of the molecule, making it more suitable for oral administration and improving bioavailability.

One of the most intriguing aspects of 2-cyclopentyloxolane-2-carbaldehyde is its role in medicinal chemistry. Researchers have utilized this compound to develop inhibitors targeting specific enzymatic pathways involved in disease progression. For instance, studies have demonstrated its potential in inhibiting enzymes such as kinases and proteases, which are overexpressed in certain types of cancer. The ability to modulate these enzymes can lead to the development of more effective treatments with fewer side effects.

The synthesis of 2-cyclopentyloxolane-2-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include the oxidation of cyclopentyl alcohol or the reduction of cyclopentenone derivatives. Advanced techniques such as catalytic hydrogenation and transition metal-catalyzed reactions have been employed to improve yield and purity. These synthetic methodologies highlight the compound's importance in industrial-scale production.

Recent advancements in computational chemistry have further enhanced our understanding of 2-cyclopentyloxolane-2-carbaldehyde's reactivity and mechanism of action. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These simulations have been instrumental in designing derivatives with improved pharmacological properties, such as enhanced binding affinity and selectivity.

The pharmacological properties of 2-cyclopentyloxolane-2-carbaldehyde have been extensively studied in preclinical models. Initial findings suggest that it exhibits moderate toxicity but demonstrates significant therapeutic potential when used at appropriate doses. Further research is ongoing to optimize its pharmacokinetic profile and reduce any potential adverse effects. This compound represents a promising candidate for future clinical trials in various therapeutic areas.

In conclusion, 2-cyclopentyloxolane-2-carbaldehyde (CAS No. 2172546-92-6) is a versatile and highly valuable compound in organic synthesis and pharmaceutical research. Its unique structural features enable diverse applications in drug development, particularly in creating novel bioactive molecules targeting critical disease pathways. As research continues to uncover new synthetic methods and pharmacological properties, this compound is poised to play an increasingly important role in the future of medicine.